Cas no 536711-91-8 (3-(4-fluorophenyl)-2-{(3-methylphenyl)methylsulfanyl}-3H,4H,5H-pyrimido5,4-bindol-4-one)

• Product Name: 3-(4-fluorophenyl)-2-{(3-methylphenyl)methylsulfanyl}-3H,4H,5H-pyrimido5,4-bindol-4-one
• CAS No: 536711-91-8
• MF: C₂₄H₁₈FN₃OS
• MW: 415.482627391815
• CID: 6431319
• PubChem ID: 5080049
• Update Time: 2025-07-17

3-(4-fluorophenyl)-2-{(3-methylphenyl)methylsulfanyl}-3H,4H,5H-pyrimido5,4-bindol-4-one Chemical and Physical Properties

Names and Identifiers

• 3-(4-fluorophenyl)-2-{(3-methylphenyl)methylsulfanyl}-3H,4H,5H-pyrimido5,4-bindol-4-one
• F0580-0727
• 536711-91-8
• 3-(4-fluorophenyl)-2-((3-methylbenzyl)thio)-3H-pyrimido[5,4-b]indol-4(5H)-one
• 3-(4-fluorophenyl)-2-[(3-methylphenyl)methylsulfanyl]-5H-pyrimido[5,4-b]indol-4-one
• 3-(4-fluorophenyl)-2-{[(3-methylphenyl)methyl]sulfanyl}-3H,4H,5H-pyrimido[5,4-b]indol-4-one
• AKOS002053535
• Oprea1_729526
• 4H-Pyrimido[5,4-b]indol-4-one, 3-(4-fluorophenyl)-3,5-dihydro-2-[[(3-methylphenyl)methyl]thio]-

• Inchi： 1S/C24H18FN3OS/c1-15-5-4-6-16(13-15)14-30-24-27-21-19-7-2-3-8-20(19)26-22(21)23(29)28(24)18-11-9-17(25)10-12-18/h2-13,26H,14H2,1H3
• InChI Key： QVGUXFRSEZSIEN-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC=C2)C2N=C(SCC3=CC=CC(C)=C3)N(C3=CC=C(F)C=C3)C(=O)C1=2

Computed Properties

• Exact Mass: 415.11546154g/mol
• Monoisotopic Mass: 415.11546154g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 665
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.8
• Topological Polar Surface Area: 73.8Ų

Experimental Properties

• Density: 1.33±0.1 g/cm3(Predicted)
• Boiling Point: 644.3±65.0 °C(Predicted)
• pka: 12.31±0.20(Predicted)

Additional information on 3-(4-fluorophenyl)-2-{(3-methylphenyl)methylsulfanyl}-3H,4H,5H-pyrimido5,4-bindol-4-one

3-(4-Fluorophenyl)-2-{(3-Methylphenyl)methylsulfanyl}-3H,4H,5H-pyrimido[5,4-b]indol-4-one: A Comprehensive Overview

3-(4-Fluorophenyl)-2-{(3-methylphenyl)methylsulfanyl}-3H,4H,5H-pyrimido[5,4-b]indol-4-one (CAS No. 536711-91-8) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyrimidoindoles, which are known for their diverse biological activities, including anti-inflammatory, antitumor, and neuroprotective properties.

The structure of 3-(4-fluorophenyl)-2-{(3-methylphenyl)methylsulfanyl}-3H,4H,5H-pyrimido[5,4-b]indol-4-one is characterized by a fused pyrimidoindole core with a fluorinated phenyl group and a methylsulfanyl-substituted benzyl moiety. The presence of these functional groups imparts specific chemical and biological properties to the molecule. The fluorine atom on the phenyl ring enhances the lipophilicity and metabolic stability of the compound, while the methylsulfanyl group contributes to its redox properties and potential interactions with biological targets.

Recent studies have explored the pharmacological profile of 3-(4-fluorophenyl)-2-{(3-methylphenyl)methylsulfanyl}-3H,4H,5H-pyrimido[5,4-b]indol-4-one in various disease models. One notable area of research is its anti-inflammatory activity. In vitro assays have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This suggests its potential as a therapeutic agent for inflammatory disorders such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 3-(4-fluorophenyl)-2-{(3-methylphenyl)methylsulfanyl}-3H,4H,5H-pyrimido[5,4-b]indol-4-one has shown promising antitumor activity. Preclinical studies have reported that this compound can induce apoptosis in various cancer cell lines, including breast cancer (MCF-7), colon cancer (HT-29), and lung cancer (A549) cells. The mechanism of action appears to involve the modulation of key signaling pathways such as PI3K/Akt and MAPK/ERK, which are frequently dysregulated in cancer cells.

The neuroprotective effects of 3-(4-fluorophenyl)-2-{(3-methylphenyl)methylsulfanyl}-3H,4H,5H-pyrimido[5,4-b]indol-4-one have also been investigated. In animal models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease, this compound has been shown to reduce oxidative stress and prevent neuronal cell death. These findings suggest that it may have therapeutic potential for treating neurodegenerative conditions.

From a pharmacokinetic perspective, 3-(4-fluorophenyl)-2-{(3-methylphenyl)methylsulfanyl}-3H,4H,5H-pyrimido[5,4-b]indol-4-one exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It has good oral bioavailability and a reasonable half-life in vivo, making it suitable for further development as an oral medication. However, further studies are needed to optimize its pharmacokinetic profile and enhance its therapeutic index.

In terms of toxicology, preliminary assessments have indicated that 3-(4-fluorophenyl)-2-{(3-methylphenyl)methylsulfanyl}-3H,4H,5H-pyrimido[5,4-b]indol-4-one has a favorable safety profile at therapeutic doses. No significant toxicity was observed in acute and subchronic toxicity studies in rodents. However, more comprehensive toxicological evaluations are required to ensure its safety in humans.

The synthesis of 3-(4-fluorophenyl)-2-{(3-methylphenyl)methylsulfanyl}-3H,4H,5H-pyrimido[5,4-b]indol-4-one involves several steps and requires careful optimization to achieve high yields and purity. Key synthetic routes include the formation of the pyrimidoindole core through cyclization reactions followed by functional group modifications to introduce the desired substituents. Recent advancements in synthetic methodologies have facilitated more efficient and scalable production processes for this compound.

In conclusion, 3-(4-fluorophenyl)-2-{(3-methylphenyl)methylsulfanyl}-3H,4H,5H-pyrimido[5,4-b]indol-4-one (CAS No. 536711-91-8) is a promising compound with diverse biological activities that warrant further investigation. Its anti-inflammatory, antitumor, and neuroprotective properties make it an attractive candidate for drug development in various therapeutic areas. Continued research efforts will likely uncover additional applications and optimize its clinical utility.